N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H14ClNO3S/c1-9-3-4-10(2)14(7-9)20(18,19)16-11-5-6-13(17)12(15)8-11/h3-8,16-17H,1-2H3
• InChI Key: NTAMVMMNVKFDKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC(=C(C=C2)O)Cl
• Molecular Formula: C14H14ClNO3S
• Molecular Weight: 311.8 g/mol
• CAS No.: 333444-24-9

Description

N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H14ClNO3S and its molecular weight is 311.78. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research has highlighted the potential of sulfonamide-focused libraries, including compounds related to N-(3-chloro-4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide, in antitumor applications. Specifically, studies have identified potent cell cycle inhibitors within this class, progressing to clinical trials due to their preliminary activities in phase I settings. These compounds, including E7010 and E7070, disrupt tubulin polymerization or cause a decrease in the S phase fraction in cancer cell lines, demonstrating significant antimitotic and antiproliferative properties. High-density oligonucleotide microarray analysis has further characterized these antitumor sulfonamides based on gene expression changes, providing insights into drug-sensitive cellular pathways and essential pharmacophore structures (Owa et al., 2002).

Synthesis and Characterization

The synthesis and characterization of new sulfonamide molecules, including derivatives of this compound, have been extensively studied. These studies involve the derivation of novel compounds from basic chemical reactions, structural characterization through SCXRD studies, and exploration of the electronic and structural properties via computational and spectroscopic methods. Such research contributes to understanding the chemical behavior and potential applications of these sulfonamides in various fields, including pharmaceuticals and materials science (Murthy et al., 2018).

Therapeutic Applications

Beyond antitumor properties, sulfonamide derivatives, including this compound, have been explored for various therapeutic applications. This includes the development of novel nonsteroidal progesterone receptor antagonists, highlighting the diverse potential of benzenesulfonanilide skeletons as therapeutic agents. Such compounds play crucial roles in reproductive systems and have implications for treating diseases like uterine leiomyoma and endometriosis. The structural development of these compounds has led to high-affinity inhibitors for progesterone receptors, offering a new avenue for selective PR modulators (Yamada et al., 2016).